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Compound of Interest

Compound Name: 2-Nitrobutyl methacrylate

Cat. No.: B097368 Get Quote

2-Nitrobutyl Methacrylate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and

polymerization properties of 2-Nitrobutyl methacrylate. The information is intended to support

research and development activities in materials science and related fields.

Core Properties
2-Nitrobutyl methacrylate is a functional monomer possessing both a polymerizable

methacrylate group and a nitro-functionalized butyl chain. These features make it a candidate

for the synthesis of specialty polymers with tailored properties.

Physical and Chemical Properties
Precise experimental data for the physical properties of 2-Nitrobutyl methacrylate, such as

density, boiling point, and melting point, are not readily available in the published literature. For

comparative purposes, the properties of the structurally similar, non-nitrated analogue, n-butyl

methacrylate, are provided alongside the known properties of 2-Nitrobutyl methacrylate.
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Property 2-Nitrobutyl Methacrylate
n-Butyl Methacrylate (for
comparison)

Molecular Formula C₈H₁₃NO₄ C₈H₁₄O₂

Molecular Weight 187.19 g/mol [1] 142.20 g/mol

Density Data not available 0.894 g/cm³ at 20 °C

Boiling Point Data not available 162-165 °C

Melting Point Data not available -75 °C

Solubility Data not available
Insoluble in water; soluble in

many organic solvents.

CAS Number 17977-11-6[2] 97-88-1

Synthesis of 2-Nitrobutyl Methacrylate
The synthesis of 2-Nitrobutyl methacrylate can be achieved through several routes, with

transesterification being a commonly employed method due to its efficiency.[2]

Synthesis via Transesterification
A detailed experimental protocol for the synthesis of 2-Nitrobutyl methacrylate via

transesterification of a nitroalcohol with a methacrylate compound is described in patent

literature.[3]

Experimental Protocol:

Reactants and Reagents:

2-Nitrobutanol

Methyl methacrylate (MMA)

Zirconium acetylacetonate (catalyst)[3]

Phenothiazine (free radical inhibitor)[3]
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Toluene (solvent)[3]

Procedure:

To a 1000 ml 4-necked flask equipped with a stirrer, thermometer, distillation head, and

reflux splitter, add 2-nitrobutanol and toluene.[3]

Heat the mixture to 100 °C under reduced pressure (e.g., 400 mmHg) to remove water via

azeotropic distillation.[3]

Cool the reaction mixture to 50-60 °C.[3]

Add phenothiazine, methyl methacrylate, and zirconium acetylacetonate to the flask.[3]

Heat the reaction mixture to 120 °C under reduced pressure (e.g., 700 mmHg).[3]

Collect the distillate (a mixture of methanol and methyl methacrylate) over a period of

several hours.[3]

Monitor the reaction progress by analyzing the pot residue for the conversion of the

starting nitro alcohol.[3]

Upon completion, remove excess methyl methacrylate and any unreacted starting

materials by vacuum distillation to yield the purified 2-Nitrobutyl methacrylate monomer.

[3]

Purification:

The crude product can be purified by vacuum distillation to achieve a purity of >95%.[3]
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Synthesis of 2-Nitrobutyl Methacrylate via Transesterification

Reactants & Reagents

Reaction & Purification

2-Nitrobutanol

Reaction Setup in 4-necked flask

Methyl Methacrylate

Addition of Catalyst,
Inhibitor, and MMA

Zirconium acetylacetonate (catalyst) Phenothiazine (inhibitor)Toluene (solvent)

Azeotropic Distillation
(100°C, 400 mmHg)

Transesterification Reaction
(120°C, 700 mmHg)

Collection of Methanol/MMA Distillate

Vacuum Distillation

2-Nitrobutyl Methacrylate

>95% pure 2-Nitrobutyl methacrylate

Click to download full resolution via product page

Synthesis of 2-Nitrobutyl Methacrylate.
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Polymerization of 2-Nitrobutyl Methacrylate
2-Nitrobutyl methacrylate can undergo polymerization through various radical mechanisms to

form homopolymers or be incorporated into copolymers. The presence of the nitro group may

influence the polymerization kinetics and the properties of the resulting polymer.

Free-Radical Polymerization
Conventional free-radical polymerization is a straightforward method for polymerizing 2-
Nitrobutyl methacrylate.[2]

Experimental Protocol (General):

Materials:

2-Nitrobutyl methacrylate (monomer)

Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (BPO) (initiator)

An appropriate solvent (e.g., toluene, anisole)

Procedure:

Dissolve the desired amount of 2-Nitrobutyl methacrylate and the initiator in the chosen

solvent in a reaction vessel (e.g., a Schlenk flask).

De-gas the solution by several freeze-pump-thaw cycles to remove oxygen, which can

inhibit radical polymerization.

Place the sealed reaction vessel in a preheated oil bath at a temperature suitable for the

initiator's decomposition (e.g., 60-80 °C for AIBN).

Allow the polymerization to proceed for the desired time.

Terminate the polymerization by cooling the reaction mixture and exposing it to air.

Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol

or hexane).
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Collect the polymer by filtration and dry it under vacuum.
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Free-Radical Polymerization of 2-Nitrobutyl Methacrylate

Components

Procedure

2-Nitrobutyl Methacrylate

Dissolve Monomer and Initiator in Solvent

AIBN or BPO Toluene or Anisole

Freeze-Pump-Thaw Cycles

Heat to 60-80°C

Cool and Expose to Air

Precipitate in Non-Solvent

Filter and Dry

Poly(2-Nitrobutyl methacrylate)

Poly(2-Nitrobutyl methacrylate)
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ATRP of 2-Nitrobutyl Methacrylate

Reagents

Protocol

2-Nitrobutyl Methacrylate

Form Cu/Ligand Complex

Ethyl α-bromoisobutyrate

Add Initiator to Start

CuBr

Establish Inert Atmosphere

PMDETA Anisole

Heat to 60-90°C

Cool and Expose to Air

Remove Catalyst

Precipitate and Dry

Poly(2-Nitrobutyl methacrylate)

Well-defined Polymer
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RAFT Polymerization of 2-Nitrobutyl Methacrylate

Materials

Steps

2-Nitrobutyl Methacrylate

Prepare Monomer/Initiator
Stock Solution

Dithiobenzoate or
Trithiocarbonate

Combine Stock Solution
with RAFT Agent

AIBN Benzene or Toluene

Freeze-Evacuate-Thaw Cycles

Heat to ~60°C

Cool to Stop

Precipitation

Poly(2-Nitrobutyl methacrylate)

Controlled Polymer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methyl-2-nitropropyl methacrylate | C8H13NO4 | CID 4686857 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Nitrobutyl methacrylate | 17977-11-6 | Benchchem [benchchem.com]

3. WO2014158445A1 - Synthesis of (2-nitro)alkyl (meth)acrylates via transesterification of
(meth)acrylate esters - Google Patents [patents.google.com]

To cite this document: BenchChem. [physical and chemical properties of 2-Nitrobutyl
methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097368#physical-and-chemical-properties-of-2-
nitrobutyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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